o-Ethyl-n-(4-fluoro-benzyl)-hydroxylamine

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.2 g/mol
• IUPAC Name: N-ethoxy-1-(4-fluorophenyl)methanamine
• InChI: InChI=1S/C9H12FNO/c1-2-12-11-7-8-3-5-9(10)6-4-8/h3-6,11H,2,7H2,1H3
• InChI Key: LUDAZDYIHBLDSO-UHFFFAOYSA-N
• Canonical SMILES: CCONCC1=CC=C(C=C1)F

Description

O-Ethyl-n-(4-fluoro-benzyl)-hydroxylamine is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reduction of 4-fluorobenzaldehyde O-ethyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil after chromatography (74% yield). 1HNMR 400 MHz (C6D6) δ (ppm): 1.13 (3H, t, J=7.1 Hz, CH3), 3.70 (2H, q, J=7.1 Hz, OCH2), 3.78 (2H, d, J=5.4 Hz, NCH2), 5.20 (2H, broad t, NH), 6.89 (2H, m, aromatics), 7.09 (2H, m, aromatics). Anal. calcd for C9H12FNO: C, 63.88; H, 7.14; N, 8.27. Found: C, 63.68; H, 7.08; N, 8.46.